Pazopanib hydrochloride

Description

Pazopanib hydrochloride is a drug approved to treat specific types of cancer in adults . It is indicated for advanced renal cell carcinoma (a type of kidney cancer) and advanced soft tissue sarcoma, specifically in patients who have previously undergone chemotherapy . Pazopanib hydrochloride is also under investigation for the treatment of other types of cancer .

Pazopanib is a small molecule inhibitor of multiple protein tyrosine kinases, exhibiting antineoplastic activity . As a multi-targeted receptor tyrosine kinase inhibitor, pazopanib limits tumor growth by blocking angiogenesis . It targets and inhibits enzymes such as vascular endothelial growth factor receptors (VEGFR), platelet-derived growth factor receptors (PDGFR), c-KIT, and FGFR . By blocking these kinases, pazopanib interferes with the growth of cancer cells, which are then destroyed by the body .

Pazopanib, sold under the brand name Votrient, is administered orally as a tablet . It is crucial to take pazopanib at least one hour before or two hours after eating, at the same time each day, and with a glass of water . The tablets should be swallowed whole and not crushed or broken . Pazopanib belongs to a class of drugs known as tyrosine kinase inhibitors and functions by reducing the blood supply to the tumor, thereby slowing its growth .

• CAS No.: 635702-64-6
• Product Name: Pazopanib hydrochloride
• Molecular Formula: C21H24ClN7O2S
• Molecular Weight: 474.0 g/mol
• IUPAC Name: 5-[[4-[(2,3-dimethylindazol-6-yl)-methylamino]pyrimidin-2-yl]amino]-2-methylbenzenesulfonamide;hydrochloride
• Standard InChI: InChI=1S/C21H23N7O2S.ClH/c1-13-5-6-15(11-19(13)31(22,29)30)24-21-23-10-9-20(25-21)27(3)16-7-8-17-14(2)28(4)26-18(17)12-16;/h5-12H,1-4H3,(H2,22,29,30)(H,23,24,25);1H
• Standard InChIKey: MQHIQUBXFFAOMK-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC2=NC=CC(=N2)N(C)C3=CC4=NN(C(=C4C=C3)C)C)S(=O)(=O)N.Cl
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC=CC(=N2)N(C)C3=CC4=NN(C(=C4C=C3)C)C)S(=O)(=O)N.Cl
• Synonyms: GW 780604; GW 786034B; GW-780604; GW-786034B; GW780604; GW786034B; pazopanib; Votrient
• PubChem Compound: 11525740
• Last Modified: Sep 13 2023